Cas no 139183-80-5 (1,2-Benzenedimethanethiol, 3,4,5,6-tetramethyl-)

• Product Name: 1,2-Benzenedimethanethiol, 3,4,5,6-tetramethyl-
• CAS No: 139183-80-5
• MF: C₁₂H₁₈S₂
• MW: 226.401320934296
• CID: 1262307
• PubChem ID: 71342729
• Update Time: 2025-04-20

1,2-Benzenedimethanethiol, 3,4,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanethiol, 3,4,5,6-tetramethyl-
• [2,3,4,5-tetramethyl-6-(sulfanylmethyl)phenyl]methanethiol
• 139183-80-5
• (3,4,5,6-Tetramethyl-1,2-phenylene)dimethanethiol
• SCHEMBL11298533
• DTXSID10769454

• Inchi： 1S/C12H18S2/c1-7-8(2)10(4)12(6-14)11(5-13)9(7)3/h13-14H,5-6H2,1-4H3
• InChI Key： WHPWWHBXRSWSNV-UHFFFAOYSA-N
• SMILES： SCC1C(C)=C(C)C(C)=C(C)C=1CS

Computed Properties

• Exact Mass: 226.08514
• Monoisotopic Mass: 226.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 0